Cas no 941868-72-0 (2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one)

• Product Name: 2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• CAS No: 941868-72-0
• MF: C₁₂H₁₀N₄O₂S
• MW: 274.298400402069
• MDL: MFCD09743095
• CID: 4774054
• PubChem ID: 42281618
• Update Time: 2026-02-26

2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-(3-methoxyphenyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
• 2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

• MDL： MFCD09743095
• Inchi： 1S/C12H10N4O2S/c1-18-7-4-2-3-6(5-7)8-10-9(11(17)16-15-8)14-12(13)19-10/h2-5H,1H3,(H2,13,14)(H,16,17)
• InChI Key： WLBVNPSVLOIVPU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(NN=C(C3C=CC=C(C=3)OC)C1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 2
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

Comprehensive Overview of 2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one (CAS No. 941868-72-0)

The compound 2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one (CAS No. 941868-72-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a thiazolo[4,5-d]pyridazine core and a 3-methoxyphenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic tools.

In recent years, the demand for small-molecule modulators and bioactive heterocycles has surged, driven by advancements in precision medicine and high-throughput screening. This compound’s amino-thiazolo-pyridazine scaffold is structurally analogous to several FDA-approved drugs, sparking investigations into its structure-activity relationships (SAR). Computational studies using molecular docking suggest its affinity for ATP-binding pockets, a hot topic in cancer therapeutics and neurodegenerative disease research.

The synthesis of CAS No. 941868-72-0 typically involves multi-step reactions, including cyclocondensation and Pd-catalyzed cross-coupling, methodologies frequently searched in organic chemistry forums. Its methoxy group enhances solubility, a critical factor for drug bioavailability—a key concern in pharmacokinetic optimization. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, meeting standards for preclinical studies.

Beyond pharmacology, this compound’s photophysical properties are under exploration for OLED materials and sensor development, addressing the growing market for energy-efficient displays. Its electron-rich thiazole moiety contributes to charge transport, a feature highly sought after in optoelectronic applications. Such interdisciplinary relevance makes it a frequent subject in patent literature and grant proposals.

Environmental and green chemistry considerations are also pivotal. Researchers are optimizing synthetic routes to minimize hazardous waste, reflecting the industry’s shift toward sustainable practices. Questions about its metabolic stability and toxicity profile dominate academic discussions, with data increasingly shared on platforms like PubChem and Reaxys.

In summary, 2-amino-7-(3-methoxyphenyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one exemplifies the convergence of medicinal chemistry and materials science. Its versatility and patentability ensure its prominence in both industrial R&D and academic curricula, while SEO-driven queries like "thiazolo-pyridazine synthesis" or "kinase inhibitor scaffolds" underscore its relevance in modern scientific discourse.